Cas no 500006-77-9 (Spiro[cyclohexane-1,3'-(3',4'-dihydro-isoquinolin)]-1'-yl-aminoacetic acid)

• Product Name: Spiro[cyclohexane-1,3'-(3',4'-dihydro-isoquinolin)]-1'-yl-aminoacetic acid
• CAS No: 500006-77-9
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 1068603
• PubChem ID: 135403545
• Update Time: 2025-04-20

Spiro[cyclohexane-1,3'-(3',4'-dihydro-isoquinolin)]-1'-yl-aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclohexane-1,3'-(3',4'-dihydro-isoquinolin)]-1'-yl-aminoacetic acid
• 2-((3,4-DIHYDROISOQUINOLIN)-3-SPIROCYCLOHEXAN-1-YLAMINO)ACETIC ACID
• {2',4'-dihydrospiro[cyclohexane-1,3'-isoquinolin]-1'-ylideneamino}acetic acid
• IDI1_004218
• 2-(spiro[2,4-dihydroisoquinoline-3,1'-cyclohexane]-1-ylideneamino)acetic acid
• HMS1384K03
• CHEMBL1882180
• N-4'H-spiro[cyclohexane-1,3'-isoquinolin]-1'-ylglycine
• CS-0453060
• SMR000123971
• EU-0053261
• 2-((2'H-spiro[cyclohexane-1,3'-isoquinolin]-1'(4'H)-ylidene)amino)acetic acid
• 500006-77-9
• SR-01000319028
• MLS000123326
• SR-01000319028-1
• STK678488
• AKOS000300439
• HMS2430O07
• ChemDiv2_005503

• MDL： MFCD03017310
• Inchi： 1S/C16H20N2O2/c19-14(20)11-17-15-13-7-3-2-6-12(13)10-16(18-15)8-4-1-5-9-16/h2-3,6-7H,1,4-5,8-11H2,(H,17,18)(H,19,20)
• InChI Key： LFBZPGUVVGETIE-UHFFFAOYSA-N
• SMILES： OC(C/N=C1\C2C=CC=CC=2CC2(CCCCC2)N\1)=O

Computed Properties

• Exact Mass: 272.152477885g/mol
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.7Ų

Spiro[cyclohexane-1,3'-(3',4'-dihydro-isoquinolin)]-1'-yl-aminoacetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT